Cas no 2168097-96-7 (1-cyclopropyl-6-methyl-1,7-diazaspiro4.5decane)

• Product Name: 1-cyclopropyl-6-methyl-1,7-diazaspiro4.5decane
• CAS No: 2168097-96-7
• MF: C₁₂H₂₂N₂
• MW: 194.316483020782
• CID: 5992204
• PubChem ID: 165748534
• Update Time: 2025-05-19

1-cyclopropyl-6-methyl-1,7-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-6-methyl-1,7-diazaspiro4.5decane
• 1-cyclopropyl-6-methyl-1,7-diazaspiro[4.5]decane
• EN300-1273891
• 2168097-96-7

• Inchi： 1S/C12H22N2/c1-10-12(6-2-8-13-10)7-3-9-14(12)11-4-5-11/h10-11,13H,2-9H2,1H3
• InChI Key： LQDQIDCULLIHKR-UHFFFAOYSA-N
• SMILES： N1(CCCC21CCCNC2C)C1CC1

Computed Properties

• Exact Mass: 194.178298710g/mol
• Monoisotopic Mass: 194.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-cyclopropyl-6-methyl-1,7-diazaspiro4.5decane

Recent Advances in the Study of 1-cyclopropyl-6-methyl-1,7-diazaspiro4.5decane (CAS: 2168097-96-7)

The compound 1-cyclopropyl-6-methyl-1,7-diazaspiro4.5decane (CAS: 2168097-96-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure is of particular interest due to its potential applications in drug discovery, especially in the development of novel therapeutic agents targeting neurological and psychiatric disorders. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights into its therapeutic potential.

One of the key advancements in the study of this compound is the development of efficient synthetic routes. Researchers have reported a multi-step synthesis protocol that allows for the production of 1-cyclopropyl-6-methyl-1,7-diazaspiro4.5decane with high yield and purity. The synthetic approach involves the use of cyclopropanation and spirocyclization reactions, which have been optimized to minimize side products and improve overall efficiency. These advancements are crucial for scaling up production and facilitating further pharmacological studies.

Pharmacological evaluations of 1-cyclopropyl-6-methyl-1,7-diazaspiro4.5decane have revealed its potential as a modulator of central nervous system (CNS) receptors. Preliminary in vitro studies indicate that the compound exhibits high affinity for specific neurotransmitter receptors, including those involved in the regulation of mood and cognition. These findings suggest that it may have applications in the treatment of conditions such as depression, anxiety, and cognitive impairments. Further in vivo studies are underway to validate these effects and assess the compound's safety profile.

In addition to its CNS activity, recent research has explored the compound's potential as a scaffold for the development of new antimicrobial agents. Structural modifications of the spirocyclic core have led to derivatives with promising activity against a range of bacterial and fungal pathogens. These studies highlight the versatility of 1-cyclopropyl-6-methyl-1,7-diazaspiro4.5decane as a building block for drug design and its potential to address unmet medical needs in infectious diseases.

Despite these promising findings, challenges remain in the development of 1-cyclopropyl-6-methyl-1,7-diazaspiro4.5decane as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and preclinical testing. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, the recent studies on 1-cyclopropyl-6-methyl-1,7-diazaspiro4.5decane (CAS: 2168097-96-7) underscore its potential as a valuable tool in drug discovery. Its unique spirocyclic structure and diverse pharmacological activities make it a promising candidate for the development of new therapies for CNS disorders and infectious diseases. Continued research and development efforts will be critical to fully realize its therapeutic potential and bring it closer to clinical application.